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Compound of Interest

Compound Name: Epi-doramectin

Cat. No.: B15549266

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct toxicological data is available for epi-doramectin, a metabolite of the

broad-spectrum endectocide doramectin. This document provides a comprehensive

toxicological profile based on the extensive data available for the parent compound,

doramectin, as epi-doramectin is a component of the total residues and its toxicological

impact is considered as part of the overall safety assessment of doramectin.

Executive Summary
Doramectin, a macrocyclic lactone, exhibits a well-characterized toxicological profile. Its

primary mechanism of action involves the modulation of glutamate-gated and gamma-

aminobutyric acid (GABA)-gated chloride channels in invertebrates, leading to paralysis and

death of parasites. In mammals, these channels are primarily confined to the central nervous

system (CNS), and the blood-brain barrier generally limits the entry of doramectin, providing a

margin of safety.

The acute toxicity of doramectin is low to moderate, with species-specific differences observed.

Repeated-dose toxicity studies in rodents and dogs have established No-Observed-Adverse-

Effect Levels (NOAELs), with the primary target organ being the CNS at high doses.
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Doramectin is not considered to be genotoxic or carcinogenic. Reproductive and

developmental toxicity studies have indicated some effects at maternally toxic doses, but no

evidence of teratogenicity at relevant exposure levels. Neurotoxicity is the most sensitive

endpoint, with mydriasis (dilation of the pupil) being a key indicator in dogs.

This guide summarizes the key toxicological findings for doramectin, presents detailed

experimental protocols for pivotal studies, and provides visualizations of the primary signaling

pathway and a typical experimental workflow.

Quantitative Toxicological Data
The following tables summarize the key quantitative data from toxicological studies on

doramectin.

Table 1: Acute Toxicity of Doramectin

Species Route Vehicle
LD₅₀ (mg/kg
bw)

Reference

Rat (male) Oral Oily formulation 50-100 [1]

Mouse (male) Oral Oily formulation 250-500 [1]

Rat (male) Intraperitoneal Oily formulation 50-100 [1]

Mouse (male) Intraperitoneal Oily formulation 100-200 [1]

Table 2: Repeated-Dose Toxicity of Doramectin (NOAELs)

Species Duration Route
Key Effects
at LOAEL

NOAEL
(mg/kg
bw/day)

Reference

Rat 90-day Gavage
Increased

liver weight
2 [2]

Dog 90-day Gavage Mydriasis 0.1 [2]

Table 3: Reproductive and Developmental Toxicity of Doramectin (NOAELs)
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Study Type Species
Key Effects at
LOAEL

NOAEL (mg/kg
bw/day)

Reference

Two-generation Rat

Diminished

neonatal viability

and pup weight

gain

0.3 [1]

Developmental Rat

Increased

maternal body

weight

6 (maternal) [1]

Developmental Mouse
Lower fetal body

weights
0.8 (fetal) [1]

Table 4: Genotoxicity of Doramectin

Assay Test System
Metabolic
Activation

Result Reference

Ames test
Salmonella

typhimurium
With and without Negative [1]

Mouse

lymphoma gene

mutation assay

L5178Y mouse

lymphoma cells
With and without Negative [1]

Mouse

micronucleus

test

Mouse bone

marrow
In vivo Negative [1]

Unscheduled

DNA synthesis
Rat hepatocytes In vitro Negative [1]

Mechanism of Action: Modulation of Chloride Ion
Channels
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Doramectin's primary mechanism of action involves potentiation of GABA and glutamate-gated

chloride channels. In invertebrates, this leads to an influx of chloride ions, hyperpolarization of

the neuronal or muscle cell membrane, and subsequent paralysis.
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GABAergic Synapse Signaling Pathway.

A similar mechanism occurs at glutamate-gated chloride channels, which are particularly

important in invertebrates.

Experimental Protocols
The following sections detail the methodologies for key toxicological studies, based on

internationally recognized guidelines.

Acute Oral Toxicity (OECD 423: Acute Toxic Class
Method)
Objective: To determine the acute oral toxicity of a substance.[3]
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Principle: A stepwise procedure using a small number of animals per step to classify the

substance into a toxicity class based on mortality.[4]

Experimental Workflow:
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Start
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Acute Oral Toxicity (OECD 423) Workflow.
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Methodology:

Test Animals: Young, healthy adult rodents (usually rats), nulliparous and non-pregnant

females are used.

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

Dosing: The test substance is administered orally by gavage in a stepwise manner. The

starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight.

Procedure:

A group of 3 female rats is dosed at the starting dose.

If 2 or 3 animals die, the test is repeated with a lower dose in another 3 animals.

If 0 or 1 animal dies, the test is repeated with a higher dose in another 3 animals.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.

Pathology: All animals are subjected to a gross necropsy at the end of the study.

Subchronic Oral Toxicity (OECD 408: Repeated Dose 90-
Day Oral Toxicity Study in Rodents)
Objective: To provide information on the possible health hazards likely to arise from repeated

exposure over a prolonged period.[5][6][7][8]

Principle: The test substance is administered orally in graduated daily doses to several groups

of experimental animals for 90 days.[9]

Methodology:

Test Animals: Young, healthy adult rodents (preferably rats) are used. At least 10 males and

10 females per group are required.[10]
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Dose Groups: At least three dose levels and a concurrent control group are used. The

highest dose should induce toxicity but not mortality.

Administration: The test substance is administered daily by gavage or via the diet or drinking

water for 90 days.[9]

Observations:

Clinical Observations: Daily checks for signs of toxicity.

Body Weight and Food/Water Consumption: Recorded weekly.

Ophthalmological Examination: Prior to the start of the study and at termination.

Hematology and Clinical Biochemistry: At termination.

Pathology: All animals undergo a full, detailed gross necropsy. Histopathological examination

is performed on all organs and tissues from the control and high-dose groups.

Genotoxicity: In Vitro Mammalian Chromosomal
Aberration Test (OECD 473)
Objective: To identify agents that cause structural chromosome aberrations in cultured

mammalian cells.[10][11][12][13][14][15]

Principle: Cultured mammalian cells are exposed to the test substance, and metaphase cells

are analyzed for chromosomal aberrations.[11]

Methodology:

Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell

cultures (e.g., human peripheral blood lymphocytes) are used.[14]

Metabolic Activation: The test is performed with and without an exogenous metabolic

activation system (S9 mix).[14]

Test Concentrations: At least three analyzable concentrations of the test substance are used.
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Treatment: Cells are exposed to the test substance for a short period (3-6 hours) in the

presence and absence of S9, and for a continuous period (without S9) for approximately 1.5

normal cell cycle lengths.

Harvest and Analysis: Cells are treated with a metaphase-arresting substance (e.g.,

colcemid), harvested, stained, and analyzed microscopically for chromosomal aberrations.

Evaluation: The frequency of structural chromosomal aberrations is determined and

compared to negative and positive controls.

Reproductive and Developmental Toxicity (ICH S5(R3))
Objective: To reveal any effect of a substance on mammalian reproduction.[5][15][16][17][18]

Principle: A series of studies are conducted to assess the effects of the test substance on all

stages of the reproductive cycle.[16]

Study Designs:

Fertility and Early Embryonic Development Study (Segment I):

Animals: Usually rats.

Dosing: Males are dosed for a period before mating and during mating. Females are

dosed for a period before mating, during mating, and up to implantation.

Endpoints: Mating performance, fertility, and early embryonic development to implantation.

[15]

Embryo-Fetal Development Study (Segment II):

Animals: Typically a rodent (e.g., rat) and a non-rodent (e.g., rabbit) species.

Dosing: Pregnant females are dosed during the period of organogenesis.

Endpoints: Maternal toxicity, and fetal viability, growth, and morphology (external, visceral,

and skeletal abnormalities).[15]
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Pre- and Postnatal Development Study (Segment III):

Animals: Usually rats.

Dosing: Pregnant females are dosed from implantation through lactation.

Endpoints: Maternal toxicity, and pup viability, growth, and development (physical and

functional) in the F1 generation.

Neurotoxicity Assessment
Objective: To identify potential adverse effects of a substance on the nervous system.

Principle: A battery of tests is used to assess motor activity, sensory function, and cognitive

function in rodents.[19]

Methodology:

Test Animals: Adult rodents (usually rats).

Dosing: Can be acute or repeated-dose exposure.

Behavioral Assessments:

Functional Observational Battery (FOB): A systematic observation of the animal's

appearance, behavior, and functional responses.

Motor Activity: Assessed in an automated open-field apparatus to measure horizontal and

vertical movements.[20]

Auditory Startle Response: Measures the reflex response to a sudden, loud auditory

stimulus. Habituation to the stimulus is also assessed.[21]

Neuropathology: Histopathological examination of the central and peripheral nervous

systems.

Carcinogenicity
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Specific carcinogenicity studies on doramectin have not been conducted. This is justified based

on the following weight-of-evidence approach, which is consistent with regulatory guidelines:

[22][23][24][25]

Lack of Genotoxicity: Doramectin has consistently tested negative in a battery of in vitro and

in vivo genotoxicity assays.[1]

No Pre-neoplastic Lesions: Repeated-dose toxicity studies of up to 90 days did not reveal

any pre-neoplastic lesions or other findings suggestive of a carcinogenic potential.

Data on Related Compounds: Closely related avermectins, such as abamectin, have been

tested in long-term carcinogenicity studies in rodents and have shown no evidence of

carcinogenic potential.[2]

Based on this evidence, doramectin is not considered to pose a carcinogenic risk to humans.

Conclusion
The toxicological profile of doramectin, and by extension its metabolite epi-doramectin, is well-

defined. The primary target for toxicity at high doses is the central nervous system. The

established NOAELs from comprehensive repeated-dose, reproductive, and developmental

toxicity studies provide a sound basis for risk assessment. Doramectin is not genotoxic or

carcinogenic. The detailed experimental protocols and mechanistic insights provided in this

guide offer a robust resource for researchers, scientists, and drug development professionals

working with this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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